Cas no 2138227-97-9 (Ethyl 5-amino-5-methylhex-2-ynoate)

• Product Name: Ethyl 5-amino-5-methylhex-2-ynoate
• CAS No: 2138227-97-9
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 6421726
• PubChem ID: 165467094
• Update Time: 2025-05-20

Ethyl 5-amino-5-methylhex-2-ynoate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-amino-5-methylhex-2-ynoate
• 2138227-97-9
• EN300-787063
• Ethyl 5-amino-5-methylhex-2-ynoate

• Inchi： 1S/C9H15NO2/c1-4-12-8(11)6-5-7-9(2,3)10/h4,7,10H2,1-3H3
• InChI Key： BUFUKLQWFYUDGA-UHFFFAOYSA-N
• SMILES： O(C(C#CCC(C)(C)N)=O)CC

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 5-amino-5-methylhex-2-ynoate

Introduction to Ethyl 5-amino-5-methylhex-2-ynoate (CAS No. 2138227-97-9)

Ethyl 5-amino-5-methylhex-2-ynoate (CAS No. 2138227-97-9) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes an amino group, a methyl group, and an alkyne moiety, making it a versatile building block for the development of novel compounds and materials.

The chemical formula of Ethyl 5-amino-5-methylhex-2-ynoate is C₉H₁₅NO₂, and its molecular weight is approximately 169.21 g/mol. The compound is a colorless liquid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical and chemical properties make it an attractive candidate for a wide range of applications.

In the pharmaceutical industry, Ethyl 5-amino-5-methylhex-2-ynoate has shown promise as a precursor for the synthesis of bioactive molecules. Recent studies have explored its potential as an intermediate in the development of new drugs targeting various diseases, including cancer and neurodegenerative disorders. The presence of the amino and alkyne groups provides multiple points of functionalization, allowing for the creation of diverse derivatives with tailored biological activities.

One notable application of Ethyl 5-amino-5-methylhex-2-ynoate is in the field of click chemistry. Click chemistry is a powerful method for the rapid and efficient synthesis of complex molecules through highly selective reactions. The alkyne group in Ethyl 5-amino-5-methylhex-2-ynoate can participate in copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, which are widely used in bioconjugation and materials science. This versatility makes it an essential reagent for researchers working on the development of new therapeutic agents and functional materials.

Beyond its pharmaceutical applications, Ethyl 5-amino-5-methylhex-2-ynoate has also been investigated for its potential use in materials science. The compound's unique structure allows it to be incorporated into polymers and other materials to enhance their mechanical properties or introduce new functionalities. For example, researchers have explored the use of Ethyl 5-amino-5-methylhex-2-ynoate-based polymers in the development of advanced coatings and adhesives with improved adhesion and durability.

In addition to its synthetic utility, Ethyl 5-amino-5-methylhex-2-ynoate has been studied for its potential as a model compound in mechanistic studies. Understanding the reactivity and stability of this compound can provide valuable insights into the behavior of similar molecules under various reaction conditions. This knowledge can be applied to optimize synthetic routes and improve the efficiency of chemical processes.

The safety profile of Ethyl 5-amino-5-methylhex-2-ynoate is an important consideration for its practical applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to ensure safe storage and use. It is recommended to handle this compound in well-ventilated areas and to use personal protective equipment such as gloves and safety goggles to minimize exposure.

In conclusion, Ethyl 5-amino-5-methylhex-2-ynoate (CAS No. 2138227-97-9) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure provides multiple points of functionalization, making it an attractive building block for the development of novel compounds and materials. Ongoing research continues to uncover new possibilities for this compound, further highlighting its importance in modern chemistry.